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Compound of Interest

Compound Name: Acarbose-d4

Cat. No.: B1150844 Get Quote

Disclaimer: This guide provides comprehensive safety and handling information for Acarbose-
d4. As specific safety data for the deuterated compound is limited, this document primarily

relies on data from the non-deuterated parent compound, Acarbose. The toxicological and

handling guidelines for Acarbose are considered directly applicable to Acarbose-d4 for general

laboratory and research purposes.

This document is intended for researchers, scientists, and drug development professionals. It is

crucial to supplement this information with a thorough review of the specific Safety Data Sheet

(SDS) provided by the supplier and to conduct a comprehensive risk assessment before

handling this compound.

Chemical and Physical Properties
Acarbose-d4 is the deuterium-labeled version of Acarbose, an antidiabetic agent.[1] The

primary physical and chemical properties of Acarbose, which are expected to be nearly

identical for Acarbose-d4, are summarized below.
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Property Value Reference

Chemical Formula C25H39D4NO18 [2]

Molecular Weight 649.63 g/mol [2]

Appearance Amorphous powder [3][4]

Solubility Soluble in water [5]

Melting Point 90 °C / 194 °F [5]

Boiling Point Not applicable [5]

Flash Point Not applicable [5]

Autoignition Temperature No information available [5]

Vapor Pressure Negligible [4]

Toxicological Information
Acarbose is classified as harmful if swallowed.[6][7] The primary adverse effects are

gastrointestinal in nature and result from the fermentation of undigested carbohydrates in the

colon.[8]

Metric Value Species Route Reference

LD50 24 g/kg Mouse Oral [6]

LD50 24 g/kg Rat Oral [6]

LD50 12 g/kg Rat Subcutaneous [6]

TDLO
56 mg/kg/13D

(intermittent)
Human Oral [6]

Acute Effects:

Oral: Harmful if swallowed.[6][7] Ingestion may lead to abdominal pain, diarrhea, and

flatulence.[9] An overdose is not expected to cause hypoglycemia but may intensify

gastrointestinal symptoms.[10]
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Inhalation: Not expected to be a significant hazard in its final pharmaceutical form.[9]

However, inhalation of dust should be avoided.[11]

Skin: Not expected to cause significant irritation.[6] However, repeated or prolonged contact

should be avoided.

Eye: Not expected to cause significant irritation.[6]

Chronic Effects:

Limited evidence suggests that repeated or long-term occupational exposure may have

cumulative health effects.[4]

Elevated serum transaminases have been observed in some cases, which are typically

asymptomatic and reversible upon discontinuation.[10]

Hazard Identification and Control
The primary hazards associated with Acarbose-d4 are its oral toxicity and the potential for dust

formation. The following diagram illustrates the relationship between hazard identification, risk

assessment, and control measures.
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Caption: Hazard Identification and Control Flowchart for Acarbose-d4.

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in the Safety Data Sheets are

not publicly available. The provided LD50 and TDLO values are standard toxicological metrics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1150844?utm_src=pdf-body-img
https://www.benchchem.com/product/b1150844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The general methodology for such studies involves administering the substance to the

specified animal model via the indicated route and observing the dose at which 50% of the test

population succumbs (LD50) or the lowest dose at which toxic effects are observed (TDLO).

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure the

stability of Acarbose-d4.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Acarbose-d4
powder.

PPE Type Specification Reference

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[11]

Hand Protection

Impermeable and resistant

gloves (e.g., nitrile). Gloves

must be inspected prior to use.

[6][11]

Body Protection

Laboratory coat. Fire/flame

resistant and impervious

clothing may be required for

large quantities.

[11]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. For dust-forming

activities, a NIOSH-approved

N100 or CEN-approved FFP3

particulate respirator may be

necessary as a backup to

engineering controls.

[11]
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Engineering Controls
Work with Acarbose-d4 in a well-ventilated area, such as a laboratory fume hood, especially

when handling the powder.[11]

Use a ventilated balance enclosure for weighing.

Handling Procedures
The following workflow outlines the recommended procedures for safely handling Acarbose-
d4.
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Caption: Recommended Safe Handling Workflow for Acarbose-d4.
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Storage
Store in a tightly closed container in a dry and well-ventilated place.[11]

Recommended storage temperature is 2-8°C in a refrigerator.[2]

Protect from moisture.[9][12]

Avoid reaction with oxidizing agents.[4]

Accidental Release Measures
Minor Spills:

Avoid breathing dust and contact with skin and eyes.[4]

Wear appropriate PPE.[4]

Use dry clean-up procedures to avoid generating dust.[4]

Vacuum or sweep up the material and place it in a suitable container for disposal.[4]

Dampen with water to prevent dusting before sweeping if necessary.[4]

Major Spills:

Evacuate the area and alert emergency responders.[4]

Wear a self-contained breathing apparatus and full protective clothing.[4]

First Aid Measures
If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison

control center immediately.[11]

If Inhaled: Move to fresh air. If breathing is difficult, seek medical attention.[11]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a doctor if irritation

persists.[11]
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In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[11]

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[11]

Specific Hazards: May emit toxic fumes under fire conditions, including carbon monoxide,

carbon dioxide, and nitrogen oxides.[5][11]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[11]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[12]

Excess and expired materials should be offered to a licensed hazardous material disposal

company.[11]

By adhering to these guidelines, researchers and other professionals can handle Acarbose-d4
safely and effectively in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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